5-(Ethylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(ethylamino)-2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H17N3O3/c1-3-20-17-15(10-19)21-18(24-17)16-9-8-14(23-16)11-22-13-6-4-12(2)5-7-13/h4-9,20H,3,11H2,1-2H3
• InChI Key: PQFREOWVYJPFRB-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=C(O1)C2=CC=C(O2)COC3=CC=C(C=C3)C)C#N
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

5-(Ethylamino)-2-(5-((p-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a chemical compound that belongs to the class of oxazole derivatives. It has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Chelating Properties

• Chelating Agents and Antifungal Activity : Studies on similar furan and oxazole derivatives, such as those involving the synthesis of novel ligands and their metal chelates, have been explored for their chelating properties and antifungal activities. These compounds, through their ability to form complexes with metals, showcase potential applications in the development of antifungal agents and in the study of metal-ligand interactions (Varde & Acharya, 2017).

Antibacterial and Antiurease Activities

• Antibacterial and Antiurease Compounds : Research on furan and pyrimidine derivatives, such as the synthesis of 2-furan-2-yl-4-mercapto-6-methylpyrimidine-5-carbonitrile and its further reactions to form new compounds, has been shown to yield substances with significant antibacterial activities. These studies highlight the utility of such chemical frameworks in the development of novel antibacterial agents (Hamid & Shehta, 2018).

Antiprotozoal Agents

• Antiprotozoal Applications : Novel compounds with structures incorporating furan and imidazo[1,2-a]pyridines have been synthesized and evaluated for their antiprotozoal activity. These compounds, through specific structural modifications, show potential as therapeutic agents against protozoal infections, demonstrating the broad applicability of such chemical scaffolds in drug discovery (Ismail et al., 2004).

Heterocyclic Chemistry

• Heterocyclic Synthesis and Medicinal Chemistry : Research into the synthesis and modification of heterocyclic compounds, such as oxazoles, through methods like microwave-mediated synthesis, highlights the significance of these structures in medicinal chemistry. These studies provide insights into the creation of diverse libraries of compounds for pharmacological evaluation, including potential applications in receptor modulation (Spencer et al., 2012).